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Compound of Interest |

Compound Name: NS-2359 citrate
CAS No.: 195875-69-5
Cat. No.: B609650

Get Quote
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NS-2359 Citrate: Comprehensive Guide to Operational Handling and Disposal Procedures

As laboratory safety standards evolve, the handling of potent active pharmaceutical ingredients
(APIs) requires more than just compliance—it demands a mechanistic understanding of the
chemical's biological and environmental impact. NS-2359 citrate (also known as GSK-372475)
is a highly potent, orally active triple monoamine reuptake inhibitor (SNDRI) originally
developed for the treatment of major depressive disorder, attention-deficit hyperactivity disorder
(ADHD), and cocaine-related disorders[1],[2].

Because NS-2359 acts directly on the central nervous system by blocking the reuptake of
serotonin, norepinephrine, and dopamine[3], trace environmental exposure poses severe
ecological risks. This guide provides drug development professionals with a self-validating,
causal framework for the safe operational handling and disposal of NS-2359 citrate.

Chemical Profile & Hazard Rationale

To design an effective disposal protocol, we must first analyze the physical and hazard
characteristics of the compound. NS-2359 citrate contains a highly lipophilic 3,4-
dichlorophenyl moiety balanced by a hydrophilic citrate salt, making it soluble in aqueous
environments but highly persistent if released into ecosystems[4].
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Table 1: NS-2359 Citrate Quantitative & Safety Summary

Parameter Specification / Classification

(1R,2R,3S,5S)-3-(3,4-dichlorophenyl)-2-
Chemical Name (methoxymethyl)-8-methyl-8-

azabicyclo[3.2.1]octane, citrate[4]

195875-69-5 (Citrate salt) / 195875-98-0

(Racemic base),[4]

CAS Number

Molecular Weight 506.37 g/mol [4]

N 0 — 4 °C (short term); -20 °C (long term, months
Storage Conditions
to years)[4]

H315 (Skin Irritation), H319 (Serious Eye
Irritation), H335 (Respiratory Irritation)

GHS Hazard Statements

P261 (Avoid breathing dust), P305+351+338
Precautionary Codes (Eye contact response), P302+352 (Skin

contact response)

Signal Word Warning (GHSO07 - Exclamation mark)

Mechanistic Context: Why Containment is Critical

Standard chemical waste procedures often fail to account for the specific biological persistence
of neuroactive APIs. NS-2359 blocks the Serotonin Transporter (SERT), Norepinephrine
Transporter (NET), and Dopamine Transporter (DAT)[3],[5]. If liquid stock solutions are
improperly disposed of via standard lab drains, the compound bypasses traditional municipal
water filtration. In aquatic ecosystems, these conserved monoamine pathways regulate critical
behaviors in fish and invertebrates, meaning even micro-molar concentrations can cause
catastrophic ecological disruption.
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Fig 1. NS-2359 pharmacological targets and the downstream ecological risk of improper
disposal.

Standard Operating Procedures (SOPS)
Workflow A: Operational Handling & Spill Containment

Because NS-2359 citrate is shipped as a solid powder and carries an H335 (respiratory
irritation) classification, aerosolization during weighing is the primary exposure vector.

o Step 1: Isolation & PPE Selection. Restrict access to the spill zone. Personnel must don
nitrile gloves, a fitted lab coat, safety goggles, and an N95/P100 particulate respirator.
Causality: The fine APl powder easily aerosolizes, and inhalation directly exposes the
mucous membranes to the irritant.

o Step 2: Wetting the Spill. Do NOT dry sweep. Lightly mist the spilled powder with a 10%
ethanol/water solution. Causality: Dry sweeping generates airborne particulates. The ethanol
mixture reduces the surface tension of the powder, preventing aerosolization while initiating
dissolution.

o Step 3: Physical Collection. Use absorbent bench pads to wipe up the moistened API.
Transfer all pads into a rigid, sealable hazardous waste container.
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o Step 4: Chemical Decontamination. Wash the affected surface with a surfactant-based
laboratory detergent, followed by a final wipe with 70% ethanol. Causality: While the citrate
salt is water-soluble, the 3,4-dichlorophenyl core is highly lipophilic[4]. The surfactant-ethanol
combination ensures complete removal of all organic residues.

Workflow B: Waste Segregation & Proper Disposal

Due to the halogenated nature of NS-2359 (containing chlorine atoms), standard low-
temperature incineration is strictly prohibited.

o Step 1: Solid Waste Segregation (Powders, Vials, PPE). Collect all solid waste in a leak-
proof container explicitly labeled "Hazardous Chemical Waste - Halogenated Organic API."

e Step 2: Liquid Waste Segregation (Stock Solutions). Whether dissolved in DMSO, methanol,
or aqueous buffers, all liquid waste must be collected in dedicated carboys labeled
"Halogenated Organic Liquid Waste." Never pour solutions down the sink.

» Step 3: Glassware Decontamination. Deface all original manufacturer labels. Triple-rinse all
glassware with a compatible solvent (e.g., methanol) inside a fume hood. Collect the rinsate
into the Halogenated Liquid Waste carboy before sending the glassware to the general
washing facility.

o Step 4: High-Temperature Incineration. Transfer the segregated waste to a licensed
hazardous waste contractor. Causality: The waste must be subjected to high-temperature
incineration (>1000 °C). Low-temperature burning of halogenated compounds like NS-2359
can catalyze the formation of highly toxic polychlorinated dibenzodioxins (PCDDs) and
furans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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